2-[3-(benzyloxy)phenyl]-1H-imidazole

• IUPAC Name: 2-(3-phenylmethoxyphenyl)-1H-imidazole
• InChI: InChI=1S/C16H14N2O/c1-2-5-13(6-3-1)12-19-15-8-4-7-14(11-15)16-17-9-10-18-16/h1-11H,12H2,(H,17,18)
• InChI Key: NCDFZDMLHRVVBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=NC=CN3
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

Synthesis Analysis

While the specific synthesis for “2-[3-(benzyloxy)phenyl]-1H-imidazole” is not available, imidazoles can generally be synthesized through a variety of methods. One common method is the Van Leusen Imidazole Synthesis, which involves the reaction of tosylmethyl isocyanide (TosMIC) with an α,β-unsaturated carbonyl compound. Another method involves a one-pot, four-component synthesis achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of “2-[3-(benzyloxy)phenyl]-1H-imidazole” would consist of an imidazole ring attached to a phenyl ring through an oxygen atom. The exact structure would depend on the specific locations of these attachments.

Chemical Reactions Analysis

Imidazoles are known to participate in a variety of chemical reactions. They can act as nucleophiles in substitution reactions, as ligands in coordination chemistry, and as catalysts in both biological and industrial processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[3-(benzyloxy)phenyl]-1H-imidazole” would depend on its specific structure. In general, imidazoles are relatively stable compounds that are resistant to oxidation and reduction. They are also known to have moderate to high boiling points and are typically soluble in organic solvents.

Mechanism of Action

The mechanism of action of “2-[3-(benzyloxy)phenyl]-1H-imidazole” would depend on its specific biological or chemical application. Imidazoles in general are known to participate in a variety of biological processes, including acting as a key component in certain enzymes.

Safety and Hazards

The safety and hazards associated with “2-[3-(benzyloxy)phenyl]-1H-imidazole” would depend on its specific structure and properties. In general, care should be taken when handling any chemical compound. Proper protective equipment should be used and safety data sheets should be consulted.

Future Directions

The future directions for research into “2-[3-(benzyloxy)phenyl]-1H-imidazole” would likely involve further exploration of its potential chemical and biological applications. This could include studying its reactivity, its potential uses as a catalyst, or its biological activity.